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Compound of Interest

Compound Name:

Cat. No.:

5-Azacytidine-13C4

B1160423

Get Quote

To manage this substance safely, one must understand that its hazard profile is dictated by its

biological activity (DNA methyltransferase inhibition), not its isotopic labeling.[1]

Property

Specification

Operational Implication

Compound Name

5-Azacytidine-13C4 (4-Amino-
1-B-D-ribofuranosyl-1,3,5-

triazin-2(1H)-one-

)

Labeled analog of
Vidaza/Azacitidine.[1]

CAS Number

320-67-2 (Parent Unlabeled)

Regulators often track the
parent CAS for hazard
classification.

Isotope Status

Stable Isotope (

)

Non-Radioactive. No decay

half-life. No shielding required.

RCRA Code

uo76

Classified as "Toxic Waste"
under 40 CFR 261.33.

Stability

Unstable in aqueous solution

Hydrolyzes rapidly in water;

highly sensitive to alkaline pH.
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Scientific Insight: 5-Azacytidine functions as a nucleoside metabolic inhibitor.[3] It incorporates
into DNA and covalently traps DNA methyltransferases.[3] This mechanism—essential for its
therapeutic effect—is exactly what makes it a potent mutagen to lab personnel. The

label adds 4 Daltons to the mass for MS detection but alters neither the toxicity nor the
chemical reactivity.

Part 2: Regulatory Framework (RCRA Compliance)

In the United States, 5-Azacytidine is a U-Listed Waste (U076).[1] This classification dictates
the disposal logic. Unlike P-listed (acutely toxic) wastes, U-listed wastes allow for "RCRA
Empty" status, but best practice in research environments suggests a conservative approach.

[1]

The "Trace" vs. "Bulk" Distinction

Your disposal procedure depends entirely on the volume of waste remaining:
e Trace Chemotherapy Waste (Yellow Bin):

o Definition: Items that have held the drug but are "RCRA Empty" (less than 3% of capacity
remains by weight).

o ltems: Empty vials, syringes, IV bags, gloves, gowns, and bench paper.[1]
o Disposal Path: Incineration at a regulated medical waste facility.

e Bulk Chemotherapy Waste (Black Bin):
o Definition: Any item containing more than trace amounts.

o Items: Unused stock solutions, expired lyophilized powder, spill cleanup materials, and
half-full vials.[1]

o Disposal Path: Segregated hazardous waste incineration. This is the U076 stream.

Part 3: Operational Disposal Workflow
Workflow Logic Diagram
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The following decision tree illustrates the correct segregation of 5-Azacytidine-13C4 waste.

Waste Generation:
5-Azacytidine-13C4

Analyze Waste State

Is it a Liquid/Stock? Is it Solid/Dry Waste? Is it Spill Debris?

nused Stock/HPLC Waste

mpty Vials/Gloves/PPE \Expired Powder/Full Vials /Contaminated Absorbents

BULK WASTE (Black Bin)
RCRA U076
(Incineration)

Liquid Haz Waste Carboy TRACE WASTE (Yellow Bin)
Label: ‘Cytotoxic - U076’ (Medical Incineration)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 5-Azacytidine-13C4 waste streams based on RCRA
definitions.

Step-by-Step Disposal Protocol

Scenario A: Disposing of Expired/Unused Stock (Solid or Liquid)

Do NOT pour down the sink.

Keep the substance in its original container if possible.

Place the container into a secondary sealable bag (e.g., Ziploc).

Affix a hazardous waste label: "Hazardous Waste: 5-Azacytidine-13C4. Toxic. U076."[1]
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o Deposit into the Black Bulk Chemo Waste Bin or the Satellite Accumulation Area (SAA) for
EHS pickup.

Scenario B: Disposing of HPLC Effluent

o Collect effluent in a dedicated carboy labeled "Cytotoxic Chemical Waste."

o Do not mix with oxidizers (peroxides/nitric acid) as this may cause uncontrolled reactions.
o When full, cap tightly and request EHS pickup.[1]

Scenario C: Disposing of Empty Vials & PPE

 Verify the vial is empty (no free-flowing liquid).

e Place vials, gloves, and bench paper into the Yellow Trace Chemo Bin.[1]

» Note: If your facility does not have yellow bins, default to the Black Bin (Bulk) to ensure
safety. Never use the regular trash.

Part 4: Deactivation & Spill Management[1]

5-Azacytidine is chemically unstable. In the event of a spill, we leverage its hydrolytic instability
to deactivate it.

Mechanism of Deactivation: 5-Azacytidine contains a 1,3,5-triazine ring.[1] In aqueous alkaline
environments (high pH), this ring opens rapidly, followed by hydrolysis to form N-
formylguanylribosylurea and eventually urea derivatives, which are significantly less cytotoxic.

[1]
Spill Cleanup Protocol:
 Isolate: Evacuate the immediate area and post "Do Not Enter" signage.

» PPE: Double nitrile gloves, tyvek gown, shoe covers, and N95 respirator (or PAPR if powder
is aerosolized).[1]

e Contain: Cover liquid spills with absorbent pads.
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o Deactivate (The Chemical Step):

o Prepare a 10% Sodium Hypochlorite (Bleach) solution. The alkalinity of commercial bleach
(pH ~11-12) aids in the ring-opening hydrolysis of 5-azacytidine.

o Gently pour the bleach solution over the absorbent pads, working from the outside in.
o Allow a contact time of 15-20 minutes.
o Clean: Scoop the soaked absorbents into a plastic bag.

» Rinse: Wipe the area with water to remove bleach residue, then a final wipe with 70%
ethanol.

o Disposal: Place all spill debris (pads, gloves, wipes) into the Black Bulk Waste Bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1160423/docs#part-1-chemical-identity-hazard-
profiling-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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